3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone

• Molecular Formula: C11H12O4S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 3-(4-methylphenyl)sulfonyloxolan-2-one
• InChI: InChI=1S/C11H12O4S/c1-8-2-4-9(5-3-8)16(13,14)10-6-7-15-11(10)12/h2-5,10H,6-7H2,1H3
• InChI Key: CVKMUZUCZZGSCM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2CCOC2=O

Description

3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone is a chemical compound that has been widely used in scientific research. It is a derivative of sulfonylurea, which is a class of compounds that have been used as herbicides and hypoglycemic agents. The compound has been synthesized using various methods and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone involves the inhibition of specific enzymes and receptors. For example, the compound has been found to inhibit the activity of the enzyme glycogen synthase kinase 3 beta (GSK-3β), which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β has been shown to have potential therapeutic effects in the treatment of various diseases such as Alzheimer's disease, diabetes, and cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone depend on the specific target that it inhibits. For example, inhibition of GSK-3β has been shown to have effects on insulin signaling, glucose metabolism, and cell survival. The compound has also been found to have anti-inflammatory effects by inhibiting the activity of certain cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone in lab experiments is its specificity towards certain targets. The compound has been found to selectively inhibit the activity of certain enzymes and receptors, which makes it a valuable tool for studying specific cellular processes. However, the compound also has limitations such as its potential toxicity and off-target effects. Careful optimization of experimental conditions and dosages is required to minimize these effects.

Future Directions

There are several future directions for the use of 3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone in scientific research. One direction is the development of more potent and selective analogs of the compound for use as drug candidates. Another direction is the investigation of the compound's effects on specific cellular processes and signaling pathways. Additionally, the compound could be used in the development of new diagnostic and therapeutic tools for various diseases.

Synthesis Methods

3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone has been synthesized using various methods. One of the most commonly used methods is the reaction of 4-methylbenzenesulfonyl chloride with dihydro-2(3H)-furanone in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under reflux conditions. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

3-[(4-methylphenyl)sulfonyl]dihydro-2(3H)-furanone has been used in various fields of scientific research. One of the major applications is in the field of medicinal chemistry. The compound has been found to have potential as a drug candidate for the treatment of various diseases such as cancer, diabetes, and inflammation. It has been shown to inhibit the activity of certain enzymes and receptors that are involved in the progression of these diseases.